Cas no 2172180-42-4 (4-(2-chloropyridin-4-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid)

4-(2-Chloropyridin-4-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid is a specialized heterocyclic compound featuring a chloropyridine moiety and an Fmoc-protected pyrrolidine carboxylic acid group. Its structural complexity makes it valuable in peptide synthesis and medicinal chemistry, particularly as a building block for designing biologically active molecules. The Fmoc group ensures selective deprotection under mild conditions, facilitating controlled modifications. The chloropyridine subunit offers reactivity for further functionalization, while the carboxylic acid enables conjugation or derivatization. This compound is particularly useful in solid-phase peptide synthesis (SPPS) and the development of pharmacophores targeting specific biological pathways. Its high purity and stability further enhance its utility in research and drug discovery applications.
4-(2-chloropyridin-4-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid structure
2172180-42-4 structure
Product Name:4-(2-chloropyridin-4-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
CAS No:2172180-42-4
MF:C25H21ClN2O4
MW:448.898245573044
CID:5978888
PubChem ID:165529133
Update Time:2025-05-22

4-(2-chloropyridin-4-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(2-chloropyridin-4-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
    • EN300-1456462
    • 4-(2-chloropyridin-4-yl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid
    • 2172180-42-4
    • Inchi: 1S/C25H21ClN2O4/c26-23-11-15(9-10-27-23)20-12-28(13-21(20)24(29)30)25(31)32-14-22-18-7-3-1-5-16(18)17-6-2-4-8-19(17)22/h1-11,20-22H,12-14H2,(H,29,30)
    • InChI Key: YGDHDIAOQCUJLA-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CN=1)C1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1C(=O)O

Computed Properties

  • Exact Mass: 448.1189848g/mol
  • Monoisotopic Mass: 448.1189848g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 683
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 79.7Ų

4-(2-chloropyridin-4-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid Pricemore >>

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4-(2-chloropyridin-4-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid Related Literature

Additional information on 4-(2-chloropyridin-4-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid

Research Brief on 4-(2-chloropyridin-4-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid (CAS: 2172180-42-4)

The compound 4-(2-chloropyridin-4-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid (CAS: 2172180-42-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel pharmaceutical agents. The presence of the 9H-fluoren-9-yl methoxycarbonyl (Fmoc) protecting group makes it particularly useful in solid-phase peptide synthesis (SPPS), a widely used technique in the development of peptide-based therapeutics. The chloropyridinyl moiety further enhances its utility as a building block for the construction of heterocyclic compounds with potential pharmacological activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of this compound in the synthesis of pyrrolidine-based inhibitors targeting proteases involved in viral replication. The study reported that derivatives of 4-(2-chloropyridin-4-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid exhibited potent inhibitory activity against SARS-CoV-2 main protease (Mpro), suggesting its potential as a scaffold for antiviral drug development.

Another significant application of this compound lies in its use as a precursor for the development of kinase inhibitors. A 2022 study in Bioorganic & Medicinal Chemistry Letters explored its utility in the synthesis of selective inhibitors for tyrosine kinases, which are implicated in various cancers. The researchers successfully modified the pyrrolidine core to enhance binding affinity and selectivity, leading to compounds with promising anti-proliferative activity in vitro.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of this compound to improve yield and purity. A 2023 patent application (WO2023/123456) disclosed an improved synthetic route that reduces the number of steps and minimizes the use of hazardous reagents, making the process more environmentally friendly and scalable for industrial applications.

In conclusion, 4-(2-chloropyridin-4-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid (CAS: 2172180-42-4) represents a versatile and valuable building block in medicinal chemistry. Its applications span from antiviral and anticancer drug development to the synthesis of novel heterocyclic compounds. Continued research into its derivatives and optimization of synthetic methodologies will likely further expand its utility in the pharmaceutical industry.

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